Cas no 828300-54-5 (1-Piperidinecarboxylicacid, 3-cyano-2-methyl-, 1,1-dimethylethyl ester, (2R,3S)-rel-)

1-Piperidinecarboxylicacid, 3-cyano-2-methyl-, 1,1-dimethylethyl ester, (2R,3S)-rel- structure
828300-54-5 structure
Product Name:1-Piperidinecarboxylicacid, 3-cyano-2-methyl-, 1,1-dimethylethyl ester, (2R,3S)-rel-
CAS No:828300-54-5
MF:C12H20N2O2
MW:224.299403190613
CID:716057
Update Time:2024-02-03

1-Piperidinecarboxylicacid, 3-cyano-2-methyl-, 1,1-dimethylethyl ester, (2R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarboxylicacid, 3-cyano-2-methyl-, 1,1-dimethylethyl ester, (2R,3S)-rel-
    • 1-Piperidinecarboxylicacid,3-cyano-2-methyl-,1,1-dimethylethylester,(2R,3S)-rel-(9CI)
    • 1-Piperidinecarboxylic acid, 3-cyano-2-methyl-, 1,1-dimethylethyl ester, (2R,3S)-rel-
    • Inchi: 1S/C12H20N2O2/c1-9-10(8-13)6-5-7-14(9)11(15)16-12(2,3)4/h9-10H,5-7H2,1-4H3/t9-,10-/m1/s1
    • InChI Key: HWOZEZOUTHQHSW-NXEZZACHSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCC[C@H](C#N)[C@H]1C

Computed Properties

  • Exact Mass: 224.152
  • Monoisotopic Mass: 224.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.3A^2

Experimental Properties

  • Density: 1.05±0.1 g/cm3(Predicted)
  • Melting Point: 69 °C
  • Boiling Point: 333.0±35.0 °C(Predicted)
  • pka: -3.36±0.60(Predicted)
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